(+)-Echimidine N-Oxide
(+)-Echimidine N-Oxide
Echimidine N-oxide is a natural product found in Echium angustifolium with data available.
Brand Name:
Vulcanchem
CAS No.:
41093-89-4
VCID:
VC0042934
InChI:
InChI=1S/C20H31NO8/c1-6-12(2)17(23)29-15-8-10-21(27)9-7-14(16(15)21)11-28-18(24)20(26,13(3)22)19(4,5)25/h6-7,13,15-16,22,25-26H,8-11H2,1-5H3/b12-6-/t13-,15+,16+,20-,21?/m0/s1
SMILES:
CC=C(C)C(=O)OC1CC[N+]2(C1C(=CC2)COC(=O)C(C(C)O)(C(C)(C)O)O)[O-]
Molecular Formula:
C20H31NO8
Molecular Weight:
413.5 g/mol
(+)-Echimidine N-Oxide
CAS No.: 41093-89-4
Cat. No.: VC0042934
Molecular Formula: C20H31NO8
Molecular Weight: 413.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Echimidine N-oxide is a natural product found in Echium angustifolium with data available. |
|---|---|
| CAS No. | 41093-89-4 |
| Molecular Formula | C20H31NO8 |
| Molecular Weight | 413.5 g/mol |
| IUPAC Name | [(7R,8R)-7-[(Z)-2-methylbut-2-enoyl]oxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl (2R)-2,3-dihydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate |
| Standard InChI | InChI=1S/C20H31NO8/c1-6-12(2)17(23)29-15-8-10-21(27)9-7-14(16(15)21)11-28-18(24)20(26,13(3)22)19(4,5)25/h6-7,13,15-16,22,25-26H,8-11H2,1-5H3/b12-6-/t13-,15+,16+,20-,21?/m0/s1 |
| Standard InChI Key | KDJGEXAPDZNXSD-KCFAIRMISA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)O[C@@H]1CC[N+]2([C@@H]1C(=CC2)COC(=O)[C@@]([C@H](C)O)(C(C)(C)O)O)[O-] |
| SMILES | CC=C(C)C(=O)OC1CC[N+]2(C1C(=CC2)COC(=O)C(C(C)O)(C(C)(C)O)O)[O-] |
| Canonical SMILES | CC=C(C)C(=O)OC1CC[N+]2(C1C(=CC2)COC(=O)C(C(C)O)(C(C)(C)O)O)[O-] |
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